Cas no 1172398-48-9 (2-(3-methoxyphenoxy)-N-(5-{4-(methylsulfanyl)phenylmethyl}-1,3,4-oxadiazol-2-yl)acetamide)

• Product Name: 2-(3-methoxyphenoxy)-N-(5-{4-(methylsulfanyl)phenylmethyl}-1,3,4-oxadiazol-2-yl)acetamide
• CAS No: 1172398-48-9
• MF: C₁₉H₁₉N₃O₄S
• MW: 385.436863183975
• CID: 6060014
• PubChem ID: 43973966
• Update Time: 2025-06-17

2-(3-methoxyphenoxy)-N-(5-{4-(methylsulfanyl)phenylmethyl}-1,3,4-oxadiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-methoxyphenoxy)-N-(5-{4-(methylsulfanyl)phenylmethyl}-1,3,4-oxadiazol-2-yl)acetamide
• 2-(3-methoxyphenoxy)-N-[5-[(4-methylsulfanylphenyl)methyl]-1,3,4-oxadiazol-2-yl]acetamide
• 2-(3-methoxyphenoxy)-N-(5-{[4-(methylsulfanyl)phenyl]methyl}-1,3,4-oxadiazol-2-yl)acetamide
• 1172398-48-9
• 2-(3-methoxyphenoxy)-N-(5-(4-(methylthio)benzyl)-1,3,4-oxadiazol-2-yl)acetamide
• AKOS024643357
• F2368-1709

• Inchi： 1S/C19H19N3O4S/c1-24-14-4-3-5-15(11-14)25-12-17(23)20-19-22-21-18(26-19)10-13-6-8-16(27-2)9-7-13/h3-9,11H,10,12H2,1-2H3,(H,20,22,23)
• InChI Key： NHYHKWPYBRBKFA-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(CC2=CC=C(SC)C=C2)O1)(=O)COC1=CC=CC(OC)=C1

Computed Properties

• Exact Mass: 385.10962727g/mol
• Monoisotopic Mass: 385.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 112Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-(3-methoxyphenoxy)-N-(5-{4-(methylsulfanyl)phenylmethyl}-1,3,4-oxadiazol-2-yl)acetamide

Professional Introduction to Compound with CAS No. 1172398-48-9 and Product Name: 2-(3-methoxyphenoxy)-N-(5-{4-(methylsulfanyl)phenylmethyl}-1,3,4-oxadiazol-2-yl)acetamide

Compound with the CAS number 1172398-48-9 and the product name 2-(3-methoxyphenoxy)-N-(5-{4-(methylsulfanyl)phenylmethyl}-1,3,4-oxadiazol-2-yl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and promising biological activities. The molecular framework of this compound integrates several key pharmacophoric elements that contribute to its potential therapeutic applications, particularly in the realm of medicinal chemistry and drug discovery.

The core structure of 2-(3-methoxyphenoxy)-N-(5-{4-(methylsulfanyl)phenylmethyl}-1,3,4-oxadiazol-2-yl)acetamide is characterized by a combination of a phenoxy group, an acetamide moiety, and a 1,3,4-oxadiazole ring. These components are strategically positioned to interact with biological targets in a manner that could modulate various cellular processes. The presence of the 3-methoxyphenoxy group suggests potential interactions with enzymes and receptors that are sensitive to aromatic hydroxyl moieties, while the acetamide moiety is known for its role in drug bioavailability and metabolic stability.

Moreover, the incorporation of the 5-{4-(methylsulfanyl)phenylmethyl}-1,3,4-oxadiazol-2-yl substituent adds another layer of complexity to the compound's pharmacological profile. The 1,3,4-oxadiazole ring is a well-documented scaffold in medicinal chemistry, often employed for its ability to engage with biological targets such as kinases and other enzymes involved in signal transduction pathways. The methylsulfanyl group appended to the phenyl ring further enhances the compound's potential for binding to specific residues on target proteins, thereby influencing their activity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies indicate that 2-(3-methoxyphenoxy)-N-(5-{4-(methylsulfanyl)phenylmethyl}-1,3,4-oxadiazol-2-yl)acetamide exhibits strong binding affinity for several key targets implicated in diseases such as cancer and inflammatory disorders. The phenoxy group and the oxadiazole ring are particularly crucial for interactions with these targets, suggesting that this compound could serve as a lead molecule for further development.

In vitro studies have begun to elucidate the biological activities of this compound. Initial experiments suggest that it possesses inhibitory properties against certain enzymes and receptors that are overexpressed in pathological conditions. For instance, preliminary data indicate that it may interfere with the activity of tyrosine kinases, which are often dysregulated in cancer cells. Additionally, its interaction with other signaling molecules involved in inflammation has been observed, pointing towards potential therapeutic benefits in managing inflammatory diseases.

The synthesis of 2-(3-methoxyphenoxy)-N-(5-{4-(methylsulfanyl)phenylmethyl}-1,3,4-oxadiazol-2-yl)acetamide represents a testament to the progress in synthetic organic chemistry. The multi-step synthesis involves careful regioselective functionalization and protection-deprotection strategies to achieve the desired architecture. The use of advanced synthetic techniques ensures high purity and yield, which are critical for subsequent biological evaluation.

One of the most compelling aspects of this compound is its potential for further derivatization. By modifying various substituents on its structure, researchers can fine-tune its pharmacological properties to enhance potency, selectivity, and pharmacokinetic profiles. This flexibility makes it an attractive candidate for structure-based drug design initiatives aimed at developing novel therapeutics.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the process of identifying promising candidates like 2-(3-methoxyphenoxy)-N-(5-{4-(methylsulfanyl)phenylmethyl}-1,3,4-oxadiazol-2-yl)acetamide. These algorithms can predict biological activity based on structural features alone, significantly reducing the time and resources required for experimental validation. As such, computational predictions have played a pivotal role in guiding synthetic efforts and prioritizing compounds for further investigation.

Future directions for research on this compound include exploring its mechanism of action in greater detail. Understanding how it interacts with cellular components at a molecular level will provide insights into its therapeutic potential and limitations. Additionally, preclinical studies are necessary to assess its safety profile and pharmacokinetic properties before it can be considered for clinical trials.

The development of novel pharmaceutical agents is a complex yet rewarding endeavor. Compounds like 1172398-48-9, characterized by their intricate molecular structures and multifaceted biological activities, represent significant milestones in this pursuit. As research continues to uncover new therapeutic targets and innovative chemical scaffolds, compounds such as 2-(3-methoxyphenoxy)-N-(5-{4-(methylsulfanyl)phenylmethyl}-1,3,4-oxadiazol-2-yl)acetamide will undoubtedly play a crucial role in shaping the future of medicine.